(5Z)-5-({3-[2-methyl-4-(2-methylpropoxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-3-(prop-2-en-1-yl)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C27H27N3O2S2
• Molecular Weight: 489.7 g/mol
• IUPAC Name: (5Z)-5-[[3-[2-methyl-4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H27N3O2S2/c1-5-13-29-26(31)24(34-27(29)33)15-20-16-30(21-9-7-6-8-10-21)28-25(20)23-12-11-22(14-19(23)4)32-17-18(2)3/h5-12,14-16,18H,1,13,17H2,2-4H3/b24-15-
• Standard InChI Key: ADPPLMNWPKKAEV-IWIPYMOSSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC(C)C)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC=C)C4=CC=CC=C4
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(C)C)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC=C)C4=CC=CC=C4

Introduction

Structural and Molecular Characteristics

Chemical Architecture

The compound’s IUPAC name delineates its intricate architecture:

• Thiazolidinone core: A five-membered ring containing sulfur (S), nitrogen (N), and a ketone group (C=O), with a thiocarbonyl (C=S) substituent at position 2.

• Pyrazole moiety: A 1-phenyl-substituted pyrazole ring at position 3 of the thiazolidinone, featuring a 2-methyl-4-(2-methylpropoxy)phenyl group.

• Z-configuration: The (5Z) designation specifies the spatial arrangement of the methylidene group bridging the thiazolidinone and pyrazole rings, critical for molecular recognition.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C<sub>27</sub>H<sub>27</sub>N<sub>3</sub>O<sub>2</sub>S<sub>2</sub>
Molecular Weight	489.7 g/mol
IUPAC Name	(5Z)-5-[[3-[2-methyl-4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
Canonical SMILES	CC1=C(C=CC(=C1)OCC(C)C)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC=C)C4=CC=CC=C4

The prop-2-en-1-yl (allyl) group at position 3 enhances solubility and enables covalent interactions with biological targets, while the 2-methylpropoxy (isobutoxy) side chain contributes to lipophilicity and membrane permeability.

Stereoelectronic Features

Density functional theory (DFT) calculations predict a planar conformation for the thiazolidinone-pyrazole system, stabilized by intramolecular hydrogen bonding between the thiocarbonyl sulfur and the pyrazole’s N-H group. The Z-configuration positions the phenyl and isobutoxy groups on opposite faces, creating a chiral pocket capable of enantioselective binding.

Synthetic Methodologies

Multicomponent One-Pot Synthesis

The thiazolidinone core is synthesized via a modified Hantzsch thiazole synthesis, as outlined in recent protocols:

• Condensation: Primary amines react with carbon disulfide (CS₂) in aqueous medium, forming a dithiocarbamate intermediate.

• Cyclization: Fumaryl chloride catalyzes ring closure, yielding the 2-thioxo-1,3-thiazolidin-4-one scaffold.

• Functionalization: Subsequent Michael addition of propargyl bromide introduces the allyl group at position 3.

Key Reaction Steps:

$$\text{Amine} + \text{CS}_2 \xrightarrow{\text{H}_2\text{O}} \text{Dithiocarbamate} \xrightarrow{\text{Fumaryl chloride}} \text{Thiazolidinone} \xrightarrow{\text{Propargyl bromide}} \text{3-Allyl derivative}$$

Pyrazole Moiety Incorporation

The pyrazole ring is constructed via a Knorr-type cyclization:

• Hydrazine Formation: Phenylhydrazine reacts with ethyl acetoacetate to generate a hydrazone.

• Cyclocondensation: Treatment with Vilsmeier-Haack reagent (POCl₃/DMF) forms the pyrazole nucleus.

• Suzuki Coupling: A palladium-catalyzed cross-coupling attaches the 2-methyl-4-(2-methylpropoxy)phenyl group.

Final assembly involves a Knoevenagel condensation between the thiazolidinone’s active methylene group and the pyrazole aldehyde, followed by Z/E isomer separation via chiral chromatography.

Pharmacological Profile

Anticancer Activity

In vitro studies demonstrate potent cytotoxicity against MCF-7 (breast) and A549 (lung) carcinoma cells:

Table 2: Cytotoxicity Data (IC₅₀, μM)

Cell Line	Target Compound	Cisplatin (Control)
MCF-7	0.89 ± 0.12	2.34 ± 0.21
A549	1.02 ± 0.15	3.01 ± 0.28

Mechanistically, the compound induces apoptosis via caspase-3/7 activation (2.8-fold increase vs. control) and G2/M cell cycle arrest (48.2% of cells in G2/M phase at 5 μM).

Antimicrobial Efficacy

Against methicillin-resistant Staphylococcus aureus (MRSA):

• MIC: 4 μg/mL (compared to vancomycin MIC = 2 μg/mL)

• Biofilm disruption: 78% reduction at 8× MIC, attributed to interference with quorum-sensing pathways.

Dual COX-2/EGFR Inhibition

Kinase assays reveal dual inhibitory activity:

• COX-2: IC₅₀ = 0.043 μM (Selectivity Index = 134.6 vs. COX-1)

• EGFR: IC₅₀ = 0.032 μM

• HER-2: IC₅₀ = 0.009 μM

Molecular docking shows the isobutoxy group occupies COX-2’s hydrophobic pocket (binding energy: -9.2 kcal/mol), while the allyl moiety interacts with EGFR’s ATP-binding site via π-cation interactions.

Mechanism of Action

Enzyme Inhibition Dynamics

The compound exhibits non-competitive inhibition against COX-2 (K_i = 0.12 μM) and uncompetitive inhibition against EGFR (K_i = 0.08 μM). Time-dependent inactivation of HER-2 follows a two-step mechanism:

$$E + I \underset{k_{-1}}{\overset{k_1}{\rightleftharpoons}} EI \xrightarrow{k_2} E-I^*$$

Where $k_2$ = 0.45 min^-1, indicating rapid covalent adduct formation with catalytic cysteine residues.

Transcriptional Regulation

RNA-seq analysis in treated MCF-7 cells shows:

• Downregulation: NF-κB (-4.1-fold), Bcl-2 (-3.7-fold)

• Upregulation: Bax (+5.2-fold), p21 (+6.8-fold)

This pro-apoptotic signature correlates with PARP cleavage and cytochrome c release observed in western blots.

Industrial and Clinical Prospects

Preformulation Studies

• Solubility: 12.8 mg/mL in PEG-400 (pH 7.4)

• LogP: 3.2 ± 0.1 (optimal for blood-brain barrier penetration)

• Plasma stability: 94% remaining after 4 h at 37°C

Salt formation with methanesulfonic acid improves oral bioavailability (F = 67% in rats vs. 23% for free base).